![molecular formula C18H18FNO B7500343 1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one](/img/structure/B7500343.png)
1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one
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Overview
Description
1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one, also known as FPPP, is a synthetic compound that belongs to the class of cathinones. Cathinones are a group of psychoactive substances that have stimulant effects on the central nervous system. FPPP is a relatively new compound and has gained attention in the scientific community due to its potential applications in research.
Mechanism of Action
1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one works by inhibiting the reuptake of dopamine, which leads to an increase in dopamine levels in the brain. This increase in dopamine can lead to feelings of euphoria and increased motivation.
Biochemical and Physiological Effects:
This compound has been shown to increase locomotor activity in rats, indicating its stimulant effects on the central nervous system. It has also been shown to increase dopamine levels in the brain, which can lead to feelings of euphoria and increased motivation. However, this compound has also been shown to have neurotoxic effects on dopaminergic neurons, which can lead to long-term damage to the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one in lab experiments is its potential as a dopamine transporter inhibitor. This can be useful in studying addiction and other psychiatric disorders. However, this compound has also been shown to have neurotoxic effects on dopaminergic neurons, which can limit its usefulness in long-term studies.
Future Directions
There are several potential future directions for research involving 1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one. One area of interest is its potential as a treatment for addiction and other psychiatric disorders. Additionally, further research is needed to fully understand the neurotoxic effects of this compound on dopaminergic neurons and to develop strategies to mitigate these effects. Finally, the potential for this compound to be used as a tool in neuroscience research should be explored further.
Synthesis Methods
1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one can be synthesized through a multi-step process involving the reaction of 2-fluorophenylacetonitrile with cyclohexanone followed by reduction and reductive amination. The resulting compound is then purified through recrystallization.
Scientific Research Applications
1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one has been used in scientific research to study its effects on the central nervous system. Specifically, it has been studied for its potential as a dopamine transporter inhibitor. Dopamine is a neurotransmitter that plays a role in reward and motivation, and dopamine transporter inhibitors have been explored as potential treatments for addiction and other psychiatric disorders.
Properties
IUPAC Name |
1-(3,4-dihydro-1H-isoquinolin-2-yl)-3-(2-fluorophenyl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO/c19-17-8-4-3-6-15(17)9-10-18(21)20-12-11-14-5-1-2-7-16(14)13-20/h1-8H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJIEPPJYUAKAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)C(=O)CCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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